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Compound of Interest

Compound Name: Cinnamaldehyde diethyl acetal

Cat. No.: B151385 Get Quote

Essential Safety and Handling Guide for
Cinnamaldehyde Diethyl Acetal
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Cinnamaldehyde diethyl acetal, tailored for researchers, scientists,

and drug development professionals. Following these procedures is critical to ensure a safe

laboratory environment.

Hazard Identification
Cinnamaldehyde diethyl acetal is classified with specific hazards that necessitate careful

handling. The primary hazards are outlined by the Globally Harmonized System (GHS).

Hazard Class Hazard Statement GHS Code

Skin Irritation Causes skin irritation H315[1][2]

Eye Irritation Causes serious eye irritation H319[1][2]

Respiratory Irritation May cause respiratory irritation H335[1]

Acute Dermal Toxicity Harmful in contact with skin H312[2]

Skin Sensitization
May cause an allergic skin

reaction
H317[2]
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.[1] Always wear the following

when handling this chemical:

Category Item Specification

Eye/Face Protection Safety Goggles

Must be worn with side

protection to shield against

splashes.[2]

Hand Protection Chemical-Resistant Gloves

Wear suitable gloves tested

according to standards like EN

374.[2][3]

Body Protection Laboratory Coat

A standard lab coat is required

to protect against skin contact.

[3] For large spills, a full

chemical-resistant suit may be

necessary.[4]

Respiratory Protection Vapor Respirator

Required when vapors or

aerosols are generated or if

working in an area with

insufficient ventilation.[4]

Operational Plan: Handling and Storage Protocols
Engineering Controls:

Ventilation: Always handle Cinnamaldehyde diethyl acetal in a well-ventilated area.[1] The

use of a chemical fume hood is strongly recommended to minimize inhalation risks.[5]

Safe Handling Procedures:

Avoid Contact: Prevent direct contact with skin and eyes.[1]

Prevent Aerosolization: Avoid the formation of dust and aerosols.[1]
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Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[3][5] Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Hygiene: Wash hands and face thoroughly after handling.[1][2] Contaminated work clothing

should not be allowed out of the workplace and must be washed before reuse.[1]

Storage Conditions:

Store containers in a cool, dry, and well-ventilated location, away from incompatible materials

such as strong oxidizing agents, bases, and acids.[1][2][3]

Keep containers tightly closed when not in use.[1][2]

The recommended storage temperature is between 15–25 °C.[2]

Emergency and Disposal Plan
Emergency Procedures:

Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin with

plenty of water.[1] If skin irritation or a rash occurs, seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes.[1] If present and easy to do,

remove contact lenses.[1] Continue rinsing and consult an ophthalmologist if irritation

persists.[2]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If the

person feels unwell, get medical help.[1]

Spill Response: For small spills, contain the material using an inert absorbent like sand or

vermiculite.[6] For large spills, evacuate the area immediately and contact your institution's

emergency response team.[6] Ensure proper PPE is worn during cleanup.[6]

Disposal Protocol:

Classification: Cinnamaldehyde diethyl acetal and materials heavily contaminated with it

must be treated as hazardous waste.[6]
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Containerization: Collect waste in a dedicated, compatible, and properly sealed container.[6]

Labeling: Clearly label the container as "Hazardous Waste: Cinnamaldehyde diethyl
acetal" in accordance with institutional and local regulations.[6]

Storage: Store the waste container in a designated cool, dry, and well-ventilated area.[6]

Disposal: Arrange for collection by a licensed hazardous waste disposal company.[6]

Incineration at a licensed facility is a suggested disposal method.[6] All disposal activities

must comply with local, regional, and national regulations.[5][6]

Physicochemical and Toxicological Data
Property Value

Appearance Pale-yellow to yellow, oily liquid[6]

Flash Point 71 °C (159.8 °F) (Closed Cup)[4][6]

Boiling Point 252 °C (485.6 °F)[4][6]

Melting Point -7.5 °C (18.5 °F)[4][6]

Specific Gravity 1.05 g/cm³[4][6]

Solubility
Very slightly soluble in water; soluble in alcohol,

methanol, and diethyl ether[4][6]

Oral LD50 (Rat) 2220 mg/kg[6][7]

Dermal LD50 (Rabbit) 1260 mg/kg[7]

Chemical Handling Workflow
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Caption: Workflow for handling Cinnamaldehyde diethyl acetal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

